Cas no 2138410-00-9 (5,5-Difluoro-3-methyl-4,5,6,7-tetrahydro-2H-indazole)

• Product Name: 5,5-Difluoro-3-methyl-4,5,6,7-tetrahydro-2H-indazole
• CAS No: 2138410-00-9
• MF: C₈H₁₀F₂N₂
• MW: 172.175208568573
• CID: 5058454
• Update Time: 2025-10-29

5,5-Difluoro-3-methyl-4,5,6,7-tetrahydro-2H-indazole Chemical and Physical Properties

Names and Identifiers

• 5,5-Difluoro-3-methyl-4,5,6,7-tetrahydro-2H-indazole

• Inchi： 1S/C8H10F2N2/c1-5-6-4-8(9,10)3-2-7(6)12-11-5/h2-4H2,1H3,(H,11,12)
• InChI Key： NOTCWDASRMHNOH-UHFFFAOYSA-N
• SMILES： FC1(CCC2C(=C(C)NN=2)C1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 184
• XLogP3: 2
• Topological Polar Surface Area: 28.7

Additional information on 5,5-Difluoro-3-methyl-4,5,6,7-tetrahydro-2H-indazole

5,5-Difluoro-3-methyl-4,5,6,7-tetrahydro-2H-indazole (CAS No. 2138410-00-9): A Versatile Building Block in Modern Organic Synthesis

The 5,5-Difluoro-3-methyl-4,5,6,7-tetrahydro-2H-indazole (CAS No. 2138410-00-9) represents a highly valuable fluorinated heterocyclic compound that has gained significant attention in pharmaceutical and materials science research. This difluorinated indazole derivative combines the unique properties of fluorine atoms with the structural versatility of the indazole core, making it particularly interesting for drug discovery and specialty chemical applications.

From a structural perspective, this compound features a partially saturated indazole system with two strategically placed fluorine atoms at the 5-position, along with a methyl substituent at the 3-position. The 5,5-difluoro substitution pattern introduces distinctive electronic and steric properties that can significantly influence molecular interactions in biological systems. Researchers have shown growing interest in such fluorinated heterocycles due to their ability to modulate lipophilicity, metabolic stability, and target binding affinity - key parameters in modern medicinal chemistry.

The synthesis of 5,5-Difluoro-3-methyl-4,5,6,7-tetrahydro-2H-indazole typically involves multi-step organic transformations starting from appropriately substituted cyclohexane derivatives. Recent advances in fluorination methodologies have improved the accessibility of such compounds, with particular focus on selective difluorination strategies. The presence of both fluorine atoms and the indazole nitrogen atoms creates multiple sites for further functionalization, allowing chemists to develop diverse molecular architectures for structure-activity relationship studies.

In pharmaceutical research, this difluorinated indazole scaffold has shown promise as a privileged structure for kinase inhibitor development. The 3-methyl-4,5,6,7-tetrahydro-2H-indazole core provides a rigid yet slightly flexible framework that can adapt to various protein binding pockets. When combined with the electronic effects of fluorine, this creates opportunities for optimizing drug-target interactions. Several research groups have reported the incorporation of similar fluorinated indazole derivatives into lead compounds targeting inflammation, oncology, and central nervous system disorders.

Beyond medicinal chemistry, 5,5-Difluoro-3-methyl-4,5,6,7-tetrahydro-2H-indazole finds applications in materials science, particularly in the development of advanced organic electronic materials. The electron-withdrawing nature of the fluorine atoms, combined with the electron-donating capability of the indazole nitrogen, creates interesting push-pull electronic systems. These properties make it potentially useful for designing novel organic semiconductors or fluorescent materials with tailored optical and electronic characteristics.

The growing importance of fluorine-containing compounds in modern chemistry has led to increased demand for building blocks like 5,5-Difluoro-3-methyl-4,5,6,7-tetrahydro-2H-indazole. Market analysis shows steady growth in the fluorinated fine chemicals sector, driven by pharmaceutical innovation and specialty materials development. Suppliers have responded by improving synthetic routes and scaling up production to meet research and development needs while maintaining high purity standards.

From a safety and handling perspective, proper laboratory procedures should be followed when working with 5,5-Difluoro-3-methyl-4,5,6,7-tetrahydro-2H-indazole. While not classified as highly hazardous, standard precautions for handling organic compounds apply, including the use of personal protective equipment and adequate ventilation. Researchers should consult the material safety data sheet (MSDS) for specific handling instructions and disposal recommendations.

Recent publications have highlighted innovative applications of difluorinated heterocycles in drug discovery, with particular focus on their role in addressing challenging biological targets. The 5,5-difluoro substitution pattern has been shown to influence pharmacokinetic properties positively in many cases, making compounds like 5,5-Difluoro-3-methyl-4,5,6,7-tetrahydro-2H-indazole valuable tools for medicinal chemists. This aligns with current trends in pharmaceutical research that emphasize the strategic use of fluorine to optimize drug candidates.

Looking forward, the unique properties of 5,5-Difluoro-3-methyl-4,5,6,7-tetrahydro-2H-indazole suggest continued relevance in chemical research. Its combination of fluorine atoms and heterocyclic structure provides multiple vectors for molecular design, meeting the needs of both drug discovery and materials science. As synthetic methodologies advance and our understanding of fluorine effects deepens, this compound and its derivatives will likely play increasingly important roles in developing new therapeutic agents and functional materials.

For researchers working with fluorinated building blocks, proper characterization of 5,5-Difluoro-3-methyl-4,5,6,7-tetrahydro-2H-indazole is essential. Modern analytical techniques including NMR (particularly ¹⁹F NMR), mass spectrometry, and X-ray crystallography can provide detailed structural information. These characterization methods help ensure compound identity and purity, which are critical for reproducible research results and reliable structure-activity relationships.

The commercial availability of 5,5-Difluoro-3-methyl-4,5,6,7-tetrahydro-2H-indazole from specialty chemical suppliers has facilitated its adoption in various research programs. Current market trends indicate growing demand for such tailored fluorinated compounds, with suppliers offering both standard catalog items and custom synthesis services to meet diverse research needs. This availability supports innovation across multiple disciplines where fluorine incorporation can provide significant advantages.